![molecular formula C9H12Cl2N4 B6277876 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride CAS No. 2763780-94-3](/img/no-structure.png)
3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride
Overview
Description
3-Cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride (3-CPT-DHC) is a small molecule that has recently been studied for its potential applications in science and medicine. It is a synthetic compound with a unique structure, consisting of three cyclopropyl groups, a triazole ring, and a pyridine ring. The dihydrochloride salt of 3-CPT-DHC is often used in lab experiments due to its solubility in water and organic solvents.
Scientific Research Applications
3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride has been studied for its potential applications in science and medicine. It has been used as a probe to study the structure and function of proteins, as well as to study the structure of small molecules. It has also been used to study the pharmacology of drugs and to identify potential drug targets. Additionally, this compound has been used to study the mechanism of action of enzymes, and to study the biochemical and physiological effects of compounds.
Mechanism of Action
The mechanism of action of 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride is not yet fully understood. However, it is believed that the molecule binds to specific proteins and other molecules, altering their structure and function. Additionally, this compound is thought to interact with enzymes, altering their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have an effect on the activity of certain enzymes, and to alter the structure and function of proteins. Additionally, this compound has been shown to have an effect on the metabolism of certain compounds.
Advantages and Limitations for Lab Experiments
The advantages of using 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride in lab experiments include its solubility in water and organic solvents, its stability in solution, and its ability to bind to proteins and enzymes. Additionally, this compound is relatively inexpensive to synthesize. The main limitation of this compound is that its mechanism of action is not yet fully understood, so its effects on proteins and enzymes are not yet fully understood.
Future Directions
The potential future directions for 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride include further research into its mechanism of action, its effects on proteins and enzymes, and its potential applications in science and medicine. Additionally, further research into its solubility in different solvents and its stability in solution could lead to new applications for this compound. Finally, research into the synthesis of this compound could lead to improved methods for synthesizing the compound.
Synthesis Methods
3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride can be synthesized in a two-step process. The first step involves the reaction of 1,2,4-triazole and cyclopropyl bromide to form the triazole ring. This reaction is done in the presence of a base such as sodium hydroxide or potassium carbonate. The second step involves the reaction of the triazole ring with pyridine-2-carboxylic acid to form the pyridine ring. This reaction is done in the presence of an acid such as hydrochloric acid or sulfuric acid. Finally, the dihydrochloride salt of this compound is formed by the reaction of the pyridine ring with hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride involves the cyclization of a suitable precursor molecule containing a cyclopropyl group and a triazole ring. The resulting intermediate is then subjected to further reactions to introduce the pyridine and amine moieties, followed by salt formation with hydrochloric acid to yield the final product.", "Starting Materials": [ "Cyclopropylamine", "2-bromoacetophenone", "Sodium azide", "Sodium ascorbate", "2,6-dichloropyridine-3-carbaldehyde", "Hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 3-cyclopropyl-1-phenyl-1H-1,2,4-triazole\n- Cyclopropylamine is reacted with 2-bromoacetophenone in the presence of a base such as potassium carbonate to yield the corresponding ketone intermediate.\n- The ketone intermediate is then treated with sodium azide and sodium ascorbate in a solvent such as DMF to undergo a [3+2] cycloaddition reaction to form the desired triazole ring.\n\nStep 2: Synthesis of 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridine\n- The triazole intermediate is reacted with 2,6-dichloropyridine-3-carbaldehyde in the presence of a base such as potassium carbonate to introduce the pyridine ring.\n\nStep 3: Synthesis of 3-cyclopropyl-[1,2,4]triazolo[4,3-a]pyridin-6-amine dihydrochloride\n- The pyridine intermediate is then reduced with a suitable reducing agent such as sodium borohydride to introduce the amine group.\n- The resulting amine intermediate is then treated with hydrochloric acid to form the dihydrochloride salt of the final product." ] } | |
CAS RN |
2763780-94-3 |
Molecular Formula |
C9H12Cl2N4 |
Molecular Weight |
247.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
